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Abstract

Erythrocentaurin, a naturally occurring dihydroisocoumarin, has been identified in various
plant species within the Gentianaceae family. This document provides a comprehensive
overview of the current scientific knowledge regarding Erythrocentaurin, including its
discovery, physicochemical properties, and known biological activities. Detailed experimental
protocols for its isolation and purification are presented, alongside a discussion of synthetic
strategies for the broader class of 3,4-dihydroisocoumarins. While a definitive historical account
of its initial discovery remains to be fully elucidated, this paper synthesizes the available
information to provide a foundational technical guide for researchers. Notably, a significant gap
exists in the understanding of its mechanism of action and associated signaling pathways,
representing a key area for future investigation.

Introduction

Erythrocentaurin, chemically known as 1-oxo-3,4-dihydroisochromene-5-carbaldehyde, is a
secondary metabolite found in a variety of plants, including those of the Centaurium and
Gentiana genera[1]. As a member of the isocoumarin class of compounds, Erythrocentaurin is
of interest to the scientific community due to the diverse pharmacological activities exhibited by
related molecules[2][3][4][5]. This whitepaper aims to consolidate the existing technical data on
Erythrocentaurin, covering its discovery and history, chemical properties, and biological
significance.
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Discovery and History

While a precise historical record detailing the first isolation and characterization of
Erythrocentaurin could not be definitively identified in the available literature, the study of
isocoumarins as a chemical class dates back to the mid-20th century[3][5]. The initial research
into these compounds was largely driven by their prevalence in fungi and their diverse
biological effects[3][5]. The specific elucidation of Erythrocentaurin's structure and its
identification in various plant species, such as Enicostemma littorale and Centaurium
erythraea, represents a more recent advancement in the field of natural product chemistry.

Physicochemical Properties

Erythrocentaurin is a small molecule with the molecular formula C10HsOs. Its chemical
structure and key physicochemical properties are summarized in the table below.

Property Value Source
Molecular Formula C10HsO3 PubChem
1-oxo-3,4-

IUPAC Name dihydroisochromene-5- PubChem
carbaldehyde

Molecular Weight 176.17 g/mol PubChem

CAS Number 50276-98-7 PubChem
5-Formyl-3,4-

Synonyms PubChem

dihydroisocoumarin

Biological Activity and Potential Therapeutic Targets

The biological activity of Erythrocentaurin has not been extensively studied. However, one
study has reported its ability to inhibit the enzyme a-amylase, suggesting potential applications
in the management of carbohydrate metabolism.
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Biological Target Activity Quantitative Data Source

_— ICs0: 1.67 £ 0.28
o-Amylase Inhibition [2]
mg/mL

The broader class of isocoumarins and 3,4-dihydroisocoumarins, to which Erythrocentaurin
belongs, has been shown to exhibit a wide range of biological activities, including antimicrobial,
antifungal, anti-inflammatory, and antitumor effects[1][2][3][4][6]. This suggests that
Erythrocentaurin may possess a wider range of pharmacological properties that are yet to be
investigated. The lack of research into the specific cellular targets and mechanism of action of
Erythrocentaurin presents a significant opportunity for future research.

Experimental Protocols

Isolation and Purification of Erythrocentaurin from
Enicostemma littorale

A detailed protocol for the preparative isolation of Erythrocentaurin has been reported. This
method utilizes medium-pressure liquid chromatography (MPLC) for efficient purification.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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